Cas no 1251691-72-1 (6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251691-72-1
• MF: C₂₂H₂₃ClN₂O₃S
• MW: 430.947623491287
• CID: 5397235
• Update Time: 2025-10-19

6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [6-Chloro-4-(3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methyl-1-piperidinyl)methanone
• 6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C22H23ClN2O3S/c1-15-8-10-24(11-9-15)22(26)21-14-25(18-5-3-4-16(2)12-18)19-13-17(23)6-7-20(19)29(21,27)28/h3-7,12-15H,8-11H2,1-2H3
• InChI Key： JYDFDWJYYMZUNN-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=CC(C)=C2)C2=CC(Cl)=CC=C2S1(=O)=O)(N1CCC(C)CC1)=O

Experimental Properties

• Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 638.5±55.0 °C(Predicted)
• pka: -1.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

6-Chloro-4-(3-Methylphenyl)-2-(4-Methylpiperidine-1-Carbonyl)-4H-1λ6,4-Benzothiazine-1,1-Dione: A Comprehensive Overview

6-Chloro-4-(3-Methylphenyl)-2-(4-Methylpiperidine-1-Carbonyl)-4H-1λ6,4-Benzothiazine-1,1-Dione (CAS No. 1251691-72-1) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a benzothiazine ring system with substituents that include a chlorine atom, a methylphenyl group, and a piperidine-derived carbonyl group. These substituents contribute to its pharmacokinetic properties and biological activity.

The synthesis of 6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione involves a multi-step process that typically begins with the preparation of the benzothiazine core. This is followed by functionalization to introduce the desired substituents. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Studies have shown that benzothiazines can exhibit anti-inflammatory, antioxidant, and neuroprotective properties. In particular, 6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione has demonstrated activity in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate key pathways involved in these conditions suggests it could be a valuable candidate for drug development.

Recent research has also explored the anti-cancer properties of this compound. In vitro studies have shown that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. Additionally, its ability to inhibit the growth of tumor cells without significantly affecting normal cells highlights its potential as a targeted therapy. These findings have prompted further investigations into its mechanism of action and toxicity profile.

The pharmacokinetic properties of 6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione are critical for its therapeutic potential. Studies have indicated that the compound has good bioavailability and can be metabolized efficiently in vivo. However, further research is needed to optimize its pharmacokinetic profile for clinical use.

In conclusion, 6-chloro-4-(3-methylphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1251691-72